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Abstract

Glycine Cresol Red is a complexometric indicator primarily utilized in the spectrophotometric
determination of various metal ions. Its molecular structure, derived from Cresol Red,
incorporates iminodiacetate groups that facilitate the formation of colored complexes with metal
cations. This binding event leads to a discernible change in the visible absorption spectrum,
enabling the quantitative analysis of the target ion. While detailed spectrophotometric data for
the free Glycine Cresol Red molecule is not extensively available in contemporary literature,
its application in analytical chemistry is documented. This guide summarizes the known
properties of Glycine Cresol Red, provides generalized experimental protocols for its use, and
presents the detailed spectrophotometric characteristics of its parent compound, Cresol Red,
for comparative reference.

Introduction to Glycine Cresol Red

Glycine Cresol Red is a derivative of the pH indicator Cresol Red. The key structural
modification is the addition of glycine or iminodiacetate moieties, which function as chelating
agents. This structural feature shifts its primary utility from a pH indicator to a complexometric
indicator for metal ions. It is employed in analytical procedures to quantify metals such as
aluminum (AIR*), gallium (Ga3*), indium (In3*), tungsten (W®*), iron (Fe3*), and copper (Cu?*).
[1][2] The formation of a metal-indicator complex results in a distinct color change, and the
absorbance of this complex is measured spectrophotometrically.
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Table 1: General Properties of Glycine Cresol Red

Property Value
3',3"-Bis-(N-[carboxymethyl]laminomethyl)-o-
Synonym )
cresolsulfonphthalein
CAS Number 77031-64-2
Molecular Formula (Sodium Salt) C27H27N2NaOsS

] o Complexometric indicator for
Primary Application ) ) )
spectrophotometric metal ion analysis.[1]

Reported Metal lon Analytes AR*, Ga3*, In3+, Weé+, Fe3*, Cu2+.[1][2]

Principle of Complexometric Analysis

The use of Glycine Cresol Red in spectrophotometry is based on the formation of a stable,
colored complex with a target metal ion (Mn+). The reaction can be generalized as:

Indicator (free) + Mn* = [Indicator-M]"* complex

The free indicator and the metal-indicator complex exhibit different absorption spectra. By
measuring the absorbance at the wavelength where the complex shows maximum absorbance
(Amax), the concentration of the metal ion can be determined, typically following the Beer-
Lambert Law. The stability and stoichiometry of the complex, as well as the optimal pH for its
formation, are critical parameters in developing a specific analytical method.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.medchemexpress.com/glycine-cresol-red.html
https://www.medchemexpress.com/glycine-cresol-red.html
https://api.scienceweb.uz/storage/publication_files/5170/18001/659e6822b96db___9+%20%D0%A2%D0%B5%D1%85%D0%BD%D0%B8%D0%BA%D0%B0%20%D0%B8%D0%BD%D0%BD%D0%BE%D0%B2.%20Selective%20extraction%20of%20iron%20chloride%20complex%20(iii)%20and%20its.pdf
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

General Principle of Complexometric Analysis
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Caption: Logical flow of complexometric analysis using Glycine Cresol Red.

Experimental Protocols

While specific protocols vary depending on the analyte, a general methodology for the
spectrophotometric determination of a metal ion using Glycine Cresol Red can be outlined.

3.1. Preparation of Reagents

e Glycine Cresol Red Indicator Solution: Prepare a stock solution of a specified concentration
(e.g., 0.1% w/v) by dissolving the sodium salt of Glycine Cresol Red in deionized water.
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» Buffer Solution: Prepare a buffer solution to maintain the optimal pH for the complex
formation with the target metal ion. The choice of buffer (e.g., acetate, HEPES) and pH is
method-dependent.

o Standard Metal lon Solution: Prepare a certified standard stock solution of the metal ion to
be analyzed. Working standards are prepared by diluting the stock solution.

3.2. General Analytical Procedure

e Sample Preparation: The sample containing the metal ion of interest may require
pretreatment, such as digestion or extraction, to bring the analyte into a suitable solution and
remove interfering substances.

e pH Adjustment: To an aliquot of the prepared sample or standard solution, add the buffer to
adjust the pH to the optimal range for complex formation.

o Complex Formation: Add a precise volume of the Glycine Cresol Red indicator solution.
Allow sufficient time for the complexation reaction to reach equilibrium.

e Spectrophotometric Measurement: Measure the absorbance of the solution at the Amax of
the metal-indicator complex against a reagent blank.

» Calibration: Construct a calibration curve by plotting the absorbance values of the working
standards against their known concentrations.

o Quantification: Determine the concentration of the metal ion in the sample by interpolating its
absorbance value on the calibration curve.
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Experimental Workflow for Metal lon Determination
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Caption: A generalized workflow for spectrophotometric analysis.
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Spectrophotometric Properties of Cresol Red
(Reference Compound)

Disclaimer:The following data pertains to Cresol Red, the parent compound of Glycine Cresol
Red. Due to structural differences, the spectrophotometric properties of Glycine Cresol Red
will vary. This information is provided for comparative and contextual purposes only.

Cresol Red is a sulfonephthalein dye that acts as a pH indicator with two distinct transition
ranges.[3]

Table 2: pH-Dependent Properties of Cresol Red

pH Range Color Change Form Amax

0.2-1.8 Red to Yellow HzIn* / Hin ~518 nm (protonated)

. ~434 nm (acidic form),
Yellow to Reddish- _
7.2-8.8 Hin / In2- ~573 nm (basic form)

purple
[4]

The change in color corresponds to shifts in the electronic structure of the molecule as it
undergoes protonation and deprotonation, altering the extent of the conjugated 1t-system and
thus the wavelength of light absorbed.
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pH-Dependent Forms of Cresol Red
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Caption: Equilibrium states of the Cresol Red indicator at different pH levels.

Conclusion

Glycine Cresol Red serves as a valuable tool in analytical chemistry for the
spectrophotometric quantification of metal ions. Its utility is derived from its ability to form
distinctly colored complexes with these ions. While specific data on the fundamental
spectrophotometric properties of the free indicator are sparse in readily accessible literature, its
established applications provide a framework for its practical use. For researchers developing
new analytical methods, a detailed characterization of the specific metal-Glycine Cresol Red
complex, including its stoichiometry, formation constant, optimal pH, and molar absorptivity, is
essential for achieving accurate and reproducible results. The provided data on the parent
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compound, Cresol Red, offers a foundational understanding of the chromophore system from
which Glycine Cresol Red is derived.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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